Cas no 2172494-29-8 (2-ethyl-5-(4-methylphenyl)piperidin-3-amine)

• Product Name: 2-ethyl-5-(4-methylphenyl)piperidin-3-amine
• CAS No: 2172494-29-8
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6215819
• PubChem ID: 165866556
• Update Time: 2025-06-08

2-ethyl-5-(4-methylphenyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-(4-methylphenyl)piperidin-3-amine
• 2172494-29-8
• EN300-1616274

• Inchi： 1S/C14H22N2/c1-3-14-13(15)8-12(9-16-14)11-6-4-10(2)5-7-11/h4-7,12-14,16H,3,8-9,15H2,1-2H3
• InChI Key： AWEFQYVFHWWKGT-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(C)=CC=2)CC(C1CC)N

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 2-ethyl-5-(4-methylphenyl)piperidin-3-amine

Comprehensive Overview of 2-ethyl-5-(4-methylphenyl)piperidin-3-amine (CAS No. 2172494-29-8)

The compound 2-ethyl-5-(4-methylphenyl)piperidin-3-amine (CAS No. 2172494-29-8) is a specialized piperidine derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring an ethyl group at the 2-position and a 4-methylphenyl group at the 5-position, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics, particularly due to its amine functionality, which is often associated with bioactivity.

In recent years, the demand for novel piperidine-based compounds has surged, driven by their versatility in medicinal chemistry. 2-ethyl-5-(4-methylphenyl)piperidin-3-amine stands out due to its potential as a building block for drug synthesis. Its structural motifs are commonly found in molecules targeting neurotransmitter receptors, which are critical for treating conditions like anxiety, depression, and chronic pain. This aligns with current trends in personalized medicine and the search for next-generation therapeutics with fewer side effects.

The synthesis and characterization of CAS No. 2172494-29-8 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and precise identification, which are essential for pharmaceutical-grade compounds. The compound's stability under various conditions also makes it a candidate for formulation development, a hot topic in drug delivery optimization.

From an industrial perspective, 2-ethyl-5-(4-methylphenyl)piperidin-3-amine is gaining attention in the fine chemicals market. Its potential as an intermediate in API (Active Pharmaceutical Ingredient) production has been highlighted in several patent applications. This reflects the growing emphasis on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional methods.

Another area of interest is the compound's role in computational chemistry and molecular modeling. With the rise of AI-driven drug discovery, researchers are using in silico techniques to predict the interactions of CAS No. 2172494-29-8 with biological targets. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional drug development.

Safety and regulatory compliance are also critical considerations. While 2-ethyl-5-(4-methylphenyl)piperidin-3-amine is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on laboratory safety standards and risk assessment, which are frequently searched topics among professionals.

In summary, 2-ethyl-5-(4-methylphenyl)piperidin-3-amine (CAS No. 2172494-29-8) represents a promising avenue for scientific and industrial exploration. Its applications span drug discovery, fine chemicals, and computational chemistry, making it a versatile compound in modern research. As the demand for innovative therapeutics and sustainable chemical processes grows, this compound is poised to play a pivotal role in shaping the future of these fields.